75-44-5

Phosgene

In Stock

• CAS RN:
• 75-44-5

• Formula:
• COCl2
  CCl2O

• InChI:
• InChI=1S/CCl2O/c2-1(3)4

• InChIKey:
• YGYAWVDWMABLBF-UHFFFAOYSA-N

• Phosgene appears as a colorless gas or very low-boiling, volatile liquid (b.p. 8.3°C, 48°F) with an odor of new-mown hay or green corn. Extremely toxic. Warning properties of the gas inhaled are slight, death may occur within 36 hours (Lewis, 3rd ed., 1993, p. 1027). Prolonged exposure of the containers to intense heat may result in their violent rupturing and rocketing. Rate of onset: Immediate & Delayed (Lungs) Persistence: Minutes - hours Odor threshold: 0.5 ppm Source/use/other hazard: Dye, pesticide, and other industries;  history as war gas, corrosive/irritating .
  Phosgene is a colorless nonflammable gas that has the odor of freshly cut hay. It is a manufactured chemical, but small amounts occur naturally from the break down of chlorinated compounds. Phosgene is used in the manufacture of other chemicals such as dyestuffs, isocyanates, polycarbonates and ...

Magnesium, bis(D-glycero-D-ido-heptonato)-

In Stock

• CAS RN:
• 68475-44-5

• Formula:
• C14H26MgO16

• InChI:
• InChI=1S/2C7H14O8.Mg/c2*8-1-2(9)3(10)4(11)5(12)6(13)7(14)15;/h2*2-6,8-13H,1H2,(H,14,15);/q;;+2/p-2

• InChIKey:
• MMSNUIOBUPTENW-UHFFFAOYSA-L

• Magnesium, bis(D-glycero-D-ido-heptonato)- is a useful research compound. Its molecular formula is C14H26MgO16 and its molecular weight is 474.65 g/mol. The purity is usually 95%.

Potassium (Z)-hexadec-9-enoate

• CAS RN:
• 18175-44-5

• Formula:
• C16H29KO2

• InChI:
• InChI=1S/C16H30O2.K/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16(17)18;/h7-8H,2-6,9-15H2,1H3,(H,17,18);/q;+1/p-1/b8-7-;

• InChIKey:
• MHUCSRUPTZFQQD-CFYXSCKTSA-M

• Potassium (Z)-hexadec-9-enoate is a useful research compound. Its molecular formula is C16H29KO2 and its molecular weight is 292.5 g/mol. The purity is usually 95%.

2-Aminothiazolo[4,5-b]pyridin-5(4H)-one

In Stock

• CAS RN:
• 13575-44-5

• Formula:
• C6H5N3OS

• InChI:
• InChI=1S/C6H5N3OS/c7-6-9-5-3(11-6)1-2-4(10)8-5/h1-2H,(H3,7,8,9,10)

• InChIKey:
• NRYBRTXDDWMMKX-UHFFFAOYSA-N

• 2-Aminothiazolo[4,5-b]pyridin-5(4H)-one is a useful research compound. Its molecular formula is C6H5N3OS and its molecular weight is 167.186. The purity is usually 95%.

7-Octen-1-ol

In Stock

• CAS RN:
• 13175-44-5

• Formula:
• C8H16O

• InChI:
• InChI=1S/C8H16O/c1-2-3-4-5-6-7-8-9/h2,9H,1,3-8H2

• InChIKey:
• WXPWPYISTQCNDP-UHFFFAOYSA-N

• 7-Octen-1-ol is a useful research compound. Its molecular formula is C8H16O and its molecular weight is 128.21 g/mol. The purity is usually 95%.

2-Chloro-4-fluoro-4'-piperidinomethyl benzophenone

In Stock

• CAS RN:
• 898775-44-5

• Formula:
• C19H19ClFNO

• InChI:
• InChI=1S/C19H19ClFNO/c20-18-12-16(21)8-9-17(18)19(23)15-6-4-14(5-7-15)13-22-10-2-1-3-11-22/h4-9,12H,1-3,10-11,13H2

• InChIKey:
• RXSHLAAHJUFXTJ-UHFFFAOYSA-N

• 2-Chloro-4-fluoro-4'-piperidinomethyl benzophenone is a useful research compound. Its molecular formula is C19H19ClFNO and its molecular weight is 331.8 g/mol. The purity is usually 95%.

2-((1-(3-fluorobenzyl)-1H-indol-3-yl)thio)-1-(5-(4-methoxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)ethanone

In Stock

• CAS RN:
• 681275-44-5

• Formula:
• C31H26FN3O2S2

• InChI:
• InChI=1S/C31H26FN3O2S2/c1-37-24-13-11-22(12-14-24)28-17-26(29-10-5-15-38-29)33-35(28)31(36)20-39-30-19-34(27-9-3-2-8-25(27)30)18-21-6-4-7-23(32)16-21/h2-16,19,28H,17-18,20H2,1H3

• InChIKey:
• BEHKAHKMTLAPAA-UHFFFAOYSA-N

• 2-((1-(3-fluorobenzyl)-1H-indol-3-yl)thio)-1-(5-(4-methoxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)ethanone is a useful research compound. Its molecular formula is C31H26FN3O2S2 and its molecular weight is 555.69. The purity is usually 95%.

1-(2,5-Dimethoxyphenyl)sulfonyl-2-[2-(4-methoxyphenyl)ethyl]guanidine

In Stock

• CAS RN:
• 869075-44-5

• Formula:
• C18H23N3O5S

• InChI:
• InChI=1S/C18H23N3O5S/c1-24-14-6-4-13(5-7-14)10-11-20-18(19)21-27(22,23)17-12-15(25-2)8-9-16(17)26-3/h4-9,12H,10-11H2,1-3H3,(H3,19,20,21)

• InChIKey:
• VZGZGVKHIDSUIF-UHFFFAOYSA-N

• 1-(2,5-Dimethoxyphenyl)sulfonyl-2-[2-(4-methoxyphenyl)ethyl]guanidine is a useful research compound. Its molecular formula is C18H23N3O5S and its molecular weight is 393.46. The purity is usually 95%.

Pyrazolo[1,5-A]pyridine-3-carbothioamide

In Stock

• CAS RN:
• 885275-44-5

• Formula:
• C8H7N3S

• InChI:
• InChI=1S/C8H7N3S/c9-8(12)6-5-10-11-4-2-1-3-7(6)11/h1-5H,(H2,9,12)

• InChIKey:
• WIZMVNAJVUZUFV-UHFFFAOYSA-N

• Pyrazolo[1,5-A]pyridine-3-carbothioamide is a useful research compound. Its molecular formula is C8H7N3S and its molecular weight is 177.23 g/mol. The purity is usually 95%.

(2-Methyl-1H-benzo[d]imidazol-6-yl)methanamine

In Stock

• CAS RN:
• 267875-44-5

• Formula:
• C9H15Cl2N3O

• InChI:
• InChI=1S/C9H11N3.2ClH.H2O/c1-6-11-8-3-2-7(5-10)4-9(8)12-6;;;/h2-4H,5,10H2,1H3,(H,11,12);2*1H;1H2

• InChIKey:
• OCXZMZAAEJBNQU-UHFFFAOYSA-N

• (2-Methyl-1H-benzo[d]imidazol-6-yl)methanamine is a useful research compound. Its molecular formula is C9H15Cl2N3O and its molecular weight is 252.14. The purity is usually 95%.

(Z)-N-(4-chloro-2-nitrophenyl)-2-cyano-3-(5-methylfuran-2-yl)acrylamide

In Stock

• CAS RN:
• 327075-44-5

• Formula:
• C15H10ClN3O4

• InChI:
• InChI=1S/C15H10ClN3O4/c1-9-2-4-12(23-9)6-10(8-17)15(20)18-13-5-3-11(16)7-14(13)19(21)22/h2-7H,1H3,(H,18,20)/b10-6-

• InChIKey:
• JSXZOLZIRGKCOV-POHAHGRESA-N

• (Z)-N-(4-chloro-2-nitrophenyl)-2-cyano-3-(5-methylfuran-2-yl)acrylamide is a useful research compound. Its molecular formula is C15H10ClN3O4 and its molecular weight is 331.71 g/mol. The purity is usually 95%.

6-bromo-8-fluoroquinolin-3-ol

In Stock

• CAS RN:
• 1695875-44-5

• Formula:
• C9H5BrFNO

• 6-bromo-8-fluoroquinolin-3-ol is a useful research compound. Its molecular formula is C9H5BrFNO and its molecular weight is 242. The purity is usually 95%.

6-[(2-Methylpropan-2-yl)oxycarbonylamino]-5H-imidazo[1,2-b]pyrazole-7-carboxylic acid

Usually In Stock

• CAS RN:
• 2248275-44-5

• Formula:
• C11H14N4O4

• InChI:
• InChI=1S/C11H14N4O4/c1-11(2,3)19-10(18)13-7-6(9(16)17)8-12-4-5-15(8)14-7/h4-5,14H,1-3H3,(H,13,18)(H,16,17)

• InChIKey:
• STKKUJWOJVPREV-UHFFFAOYSA-N

• 6-[(2-Methylpropan-2-yl)oxycarbonylamino]-5H-imidazo[1,2-b]pyrazole-7-carboxylic acid is a useful research compound. Its molecular formula is C11H14N4O4 and its molecular weight is 266.257. The purity is usually 95%.

N-[4-ethoxy-3-(hydroxymethyl)phenyl]prop-2-enamide

In Stock

• CAS RN:
• 1182975-44-5

• Formula:
• C12H15NO3

• InChI:
• InChI=1S/C12H15NO3/c1-3-12(15)13-10-5-6-11(16-4-2)9(7-10)8-14/h3,5-7,14H,1,4,8H2,2H3,(H,13,15)

• InChIKey:
• DVKJJPNTGKIAKS-UHFFFAOYSA-N

• N-[4-ethoxy-3-(hydroxymethyl)phenyl]prop-2-enamide is a useful research compound. Its molecular formula is C12H15NO3 and its molecular weight is 221.25 g/mol. The purity is usually 95%.

(1H-benzo[d]imidazol-5-yl)(3-(3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methanone

In Stock

• CAS RN:
• 1323775-44-5

• Formula:
• C17H13N7O2

• InChI:
• InChI=1S/C17H13N7O2/c25-17(10-2-3-12-13(6-10)21-9-20-12)24-7-11(8-24)16-22-15(23-26-16)14-18-4-1-5-19-14/h1-6,9,11H,7-8H2,(H,20,21)

• InChIKey:
• FGSZPZPFCVVZIK-UHFFFAOYSA-N

• (1H-benzo[d]imidazol-5-yl)(3-(3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methanone is a useful research compound. Its molecular formula is C17H13N7O2 and its molecular weight is 347.338. The purity is usually 95%.

(6,6-Dimethyl-1,4-dioxan-2-yl)methanol

In Stock

• CAS RN:
• 1263375-44-5

• Formula:
• C7H14O3

• InChI:
• InChI=1S/C7H14O3/c1-7(2)5-9-4-6(3-8)10-7/h6,8H,3-5H2,1-2H3

• InChIKey:
• VDHPCUZQKVYRPU-UHFFFAOYSA-N

• (6,6-Dimethyl-1,4-dioxan-2-yl)methanol is a useful research compound. Its molecular formula is C7H14O3 and its molecular weight is 146.18 g/mol. The purity is usually 95%.

N-(1-cyano-1-cyclopropylethyl)-2-{[4-cyano-3-(trifluoromethyl)phenyl]amino}acetamide

Usually In Stock

• CAS RN:
• 1394675-44-5

• Formula:
• C16H15F3N4O

• InChI:
• InChI=1S/C16H15F3N4O/c1-15(9-21,11-3-4-11)23-14(24)8-22-12-5-2-10(7-20)13(6-12)16(17,18)19/h2,5-6,11,22H,3-4,8H2,1H3,(H,23,24)

• InChIKey:
• URIGTQZSJVRYMM-UHFFFAOYSA-N

• N-(1-cyano-1-cyclopropylethyl)-2-{[4-cyano-3-(trifluoromethyl)phenyl]amino}acetamide is a useful research compound. Its molecular formula is C16H15F3N4O and its molecular weight is 336.318. The purity is usually 95%.

5-[[(1-Prop-2-enoylpiperidine-4-carbonyl)amino]methyl]pyridine-2-carboxamide

Usually In Stock

• CAS RN:
• 2361875-44-5

• Formula:
• C16H20N4O3

• InChI:
• InChI=1S/C16H20N4O3/c1-2-14(21)20-7-5-12(6-8-20)16(23)19-10-11-3-4-13(15(17)22)18-9-11/h2-4,9,12H,1,5-8,10H2,(H2,17,22)(H,19,23)

• InChIKey:
• YAGIMVWZVFDWAG-UHFFFAOYSA-N

• 5-[[(1-Prop-2-enoylpiperidine-4-carbonyl)amino]methyl]pyridine-2-carboxamide is a useful research compound. Its molecular formula is C16H20N4O3 and its molecular weight is 316.361. The purity is usually 95%.

4-Cyclobutyl-6-[3-(pyridin-4-yloxymethyl)piperidin-1-yl]pyrimidine

Usually In Stock

• CAS RN:
• 2379975-44-5

• Formula:
• C19H24N4O

• InChI:
• InChI=1S/C19H24N4O/c1-4-16(5-1)18-11-19(22-14-21-18)23-10-2-3-15(12-23)13-24-17-6-8-20-9-7-17/h6-9,11,14-16H,1-5,10,12-13H2

• InChIKey:
• HVYOELMKALSQIO-UHFFFAOYSA-N

• 4-Cyclobutyl-6-[3-(pyridin-4-yloxymethyl)piperidin-1-yl]pyrimidine is a useful research compound. Its molecular formula is C19H24N4O and its molecular weight is 324.428. The purity is usually 95%.